Cas no 1355729-43-9 (methyl 6-(difluoromethyl)nicotinate)

• Product Name: methyl 6-(difluoromethyl)nicotinate
• CAS No: 1355729-43-9
• MF: C₈H₇F₂NO₂
• MW: 187.14
• MDL: MFCD25476639
• CID: 2126873
• PubChem ID: 83854590
• Update Time: 2024-11-06

methyl 6-(difluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(difluoromethyl)nicotinate
• TQU0388
• RZSVFYJGODSQHD-UHFFFAOYSA-N
• 3-Pyridinecarboxylic acid, 6-(difluoromethyl)-, methyl ester
• CID 83854590
• methyl 6-(difluoromethyl)pyridine-3-carboxylate
• G74595
• SY392099
• SCHEMBL14636332
• MFCD25476639
• DB-334698
• CS-0158905
• 1355729-43-9
• EN300-8291464
• Methyl6-(difluoromethyl)nicotinate
• methyl6-(difluoromethyl)pyridine-3-carboxylate

• MDL： MFCD25476639
• Inchi： 1S/C8H7F2NO2/c1-13-8(12)5-2-3-6(7(9)10)11-4-5/h2-4,7H,1H3
• InChI Key： RZSVFYJGODSQHD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC)=CN=1)F

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.4

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 231.3±35.0 °C(Predicted)
• pka: -0.51±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids